Cas no 1261497-25-9 (2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261497-25-9
• MF: C₁₃H₇F₆NO
• MW: 307.191204309464
• CID: 4920302
• Update Time: 2025-05-19

2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H7F6NO/c14-12(15,16)9-4-2-1-3-7(9)8-5-6-10(13(17,18)19)20-11(8)21/h1-6H,(H,20,21)
• InChI Key： SCEYQZUJISXPKF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CC=C(C(F)(F)F)NC1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 488
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1

Additional information on 2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine

Comprehensive Guide to 2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261497-25-9)

2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261497-25-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyridine core substituted with hydroxy and trifluoromethyl groups, as well as a phenyl ring bearing another trifluoromethyl substituent. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery.

The compound's molecular formula is C₁₃H₇F₆NO, and its molecular weight is 307.19 g/mol. Researchers often explore 2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine for its potential applications in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents. Its structural motifs are frequently found in compounds targeting central nervous system (CNS) disorders and cancer therapeutics, aligning with current trends in precision medicine.

One of the key advantages of 2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine is its versatility in chemical modifications. The hydroxy group allows for further derivatization, enabling the synthesis of esters, ethers, or other functionalized derivatives. This flexibility makes it a preferred intermediate in high-throughput screening and combinatorial chemistry workflows, addressing the growing demand for novel bioactive molecules in the pharmaceutical industry.

In agrochemical applications, 2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine has shown promise as a precursor for herbicides and pesticides. The trifluoromethyl groups contribute to enhanced bioactivity and environmental persistence, which are critical factors in modern crop protection strategies. With increasing global focus on sustainable agriculture, this compound is being investigated for its potential to reduce application frequencies and minimize ecological impact.

The synthesis of 2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine typically involves multi-step organic reactions, including cross-coupling and cyclization processes. Recent advancements in flow chemistry and catalysis have improved the efficiency of its production, addressing challenges related to yield and purity. These innovations are particularly relevant given the pharmaceutical industry's emphasis on green chemistry and cost-effective manufacturing.

From a commercial perspective, 2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine is available through specialized chemical suppliers catering to research and development sectors. Its pricing and availability are influenced by factors such as scale of production, purity requirements, and regulatory compliance. As demand grows for fluorinated compounds in drug development, market analysts project steady growth in the adoption of this chemical entity.

Quality control for 2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine involves rigorous analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency and verify the absence of impurities that could affect downstream applications. Such quality assurance measures are essential for researchers requiring high-purity compounds for sensitive biological assays.

Storage and handling recommendations for 2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine typically include protection from moisture and light, with optimal conditions being cool, dry environments in tightly sealed containers. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this compound, including the use of appropriate personal protective equipment.

The intellectual property landscape surrounding 2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine includes patents covering its synthesis methods and specific therapeutic applications. Companies active in small molecule drug discovery frequently monitor such patents when designing new chemical entities to avoid infringement while leveraging public domain knowledge about this valuable scaffold.

Future research directions for 2-Hydroxy-6-(trifluoromethyl)-3-(2-(trifluoromethyl)phenyl)pyridine may explore its potential in emerging areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. The compound's ability to serve as a versatile building block positions it well for incorporation into these innovative therapeutic modalities that are transforming modern drug discovery paradigms.